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Compound of Interest

Compound Name: Oxyphenonium Bromide

Cat. No.: B1678121

This technical support center is designed for researchers, scientists, and drug development
professionals utilizing Oxyphenonium Bromide in preclinical studies. It provides targeted
troubleshooting guides and frequently asked questions (FAQs) to address common challenges
related to its anticholinergic side effects.

Introduction to Oxyphenonium Bromide

Oxyphenonium bromide is a synthetic quaternary ammonium compound that acts as a
competitive antagonist at muscarinic acetylcholine receptors.[1][2] Its primary therapeutic
action is the relaxation of smooth muscle and reduction of secretions in the gastrointestinal,
urinary, and respiratory tracts.[1][2] Due to its quaternary ammonium structure, it is poorly
absorbed systemically and has a limited ability to cross the blood-brain barrier, which reduces
the likelihood of central nervous system (CNS) side effects compared to tertiary amine
anticholinergics.[3] However, its peripheral anticholinergic activity can lead to a range of side
effects that may impact experimental outcomes.

Mechanism of Action: Signaling Pathway

The primary mechanism of Oxyphenonium Bromide is the blockade of muscarinic
acetylcholine receptors, preventing the physiological actions of acetylcholine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://synapse.patsnap.com/article/what-is-the-mechanism-of-oxyphenonium-bromide
https://synapse.patsnap.com/article/what-is-oxyphenonium-bromide-used-for
https://www.ncbi.nlm.nih.gov/books/NBK217767/
https://www.ncbi.nlm.nih.gov/books/NBK217767/
https://www.benchchem.com/product/b1678121#mitigating-side-effects-of-oxyphenonium-bromide-in-preclinical-studies
https://www.benchchem.com/product/b1678121#mitigating-side-effects-of-oxyphenonium-bromide-in-preclinical-studies
https://www.benchchem.com/product/b1678121#mitigating-side-effects-of-oxyphenonium-bromide-in-preclinical-studies
https://www.benchchem.com/product/b1678121#mitigating-side-effects-of-oxyphenonium-bromide-in-preclinical-studies
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1678121?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678121?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

